Cas no 56830-14-9 (2-Pentanone, 1,1-dimethoxy-3-methyl-)

• Product Name: 2-Pentanone, 1,1-dimethoxy-3-methyl-
• CAS No: 56830-14-9
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 946017
• PubChem ID: 554386
• Update Time: 2025-04-19

2-Pentanone, 1,1-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1,1-dimethoxy-3-methyl-

• Inchi： 1S/C8H16O3/c1-5-6(2)7(9)8(10-3)11-4/h6,8H,5H2,1-4H3
• InChI Key： SLJQWQAYIRMBLJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)CC)=O)OC

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų